Cas no 1240569-10-1 (2,6-Dimethoxy-4-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride)

2,6-Dimethoxy-4-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride is a synthetic phenolic compound with a functionalized amine side chain, offering versatility in organic synthesis and pharmaceutical applications. The dimethoxy substitution enhances electron density, improving reactivity in electrophilic aromatic substitutions, while the prop-2-en-1-yl (allyl) amine group provides a reactive handle for further derivatization. The hydrochloride salt form ensures stability and solubility in polar solvents, facilitating handling and purification. This compound is particularly useful in the development of bioactive molecules, serving as a key intermediate in medicinal chemistry for the synthesis of potential therapeutic agents. Its structural features make it valuable for research in drug discovery and material science.
2,6-Dimethoxy-4-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride structure
1240569-10-1 structure
Product name:2,6-Dimethoxy-4-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride
CAS No:1240569-10-1
MF:C12H18ClNO3
MW:259.729222774506
MDL:MFCD16810439
CID:4690236

2,6-Dimethoxy-4-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dimethoxy-4-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride
    • Cl.COC1=CC(CNCC=C)=CC(OC)=C1O
    • 4-[(Allylamino)methyl]-2,6-dimethoxyphenol hydrochloride
    • MDL: MFCD16810439
    • Inchi: 1S/C12H17NO3.ClH/c1-4-5-13-8-9-6-10(15-2)12(14)11(7-9)16-3;/h4,6-7,13-14H,1,5,8H2,2-3H3;1H
    • InChI Key: IJGVLQTZYWWWMU-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C1C(=C(C=C(C=1)CNCC=C)OC)O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 196
  • Topological Polar Surface Area: 50.7

2,6-Dimethoxy-4-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB421034-1 g
2,6-Dimethoxy-4-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride
1240569-10-1
1g
€467.00 2023-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1196129-10g
2,6-Dimethoxy-4-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride
1240569-10-1 98%
10g
¥9124.00 2024-08-09
abcr
AB421034-5 g
2,6-Dimethoxy-4-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride
1240569-10-1
5g
€722.60 2023-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1196129-1g
2,6-Dimethoxy-4-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride
1240569-10-1 98%
1g
¥3767.00 2024-08-09
abcr
AB421034-25 g
2,6-Dimethoxy-4-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride
1240569-10-1
25g
€1361.60 2023-04-24
abcr
AB421034-10g
2,6-Dimethoxy-4-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride; .
1240569-10-1
10g
€935.60 2025-02-21
A2B Chem LLC
AJ24671-50g
2,6-dimethoxy-4-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride
1240569-10-1 95+%
50g
$3463.00 2024-04-20
A2B Chem LLC
AJ24671-5g
2,6-dimethoxy-4-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride
1240569-10-1 95+%
5g
$1235.00 2024-04-20
A2B Chem LLC
AJ24671-25g
2,6-dimethoxy-4-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride
1240569-10-1 95+%
25g
$2248.00 2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1196129-50g
2,6-Dimethoxy-4-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride
1240569-10-1 98%
50g
¥19854.00 2024-08-09

Additional information on 2,6-Dimethoxy-4-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride

Research Brief on 2,6-Dimethoxy-4-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride (CAS: 1240569-10-1)

2,6-Dimethoxy-4-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride (CAS: 1240569-10-1) is a chemically synthesized compound that has recently garnered attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique phenolic and allylamine functional groups, has shown potential in various biological applications, including antimicrobial and anticancer activities. Recent studies have explored its mechanism of action, pharmacokinetics, and therapeutic efficacy, positioning it as a promising candidate for further development.

Recent research has focused on the synthesis and optimization of 2,6-Dimethoxy-4-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride to enhance its bioavailability and stability. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that structural modifications of this compound could significantly improve its binding affinity to target proteins, particularly in the context of bacterial enzyme inhibition. The study highlighted its potential as a novel antibiotic agent, especially against multidrug-resistant strains.

In addition to its antimicrobial properties, this compound has been investigated for its anticancer effects. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2,6-Dimethoxy-4-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride exhibited selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. The researchers attributed this activity to its ability to induce apoptosis via the mitochondrial pathway, suggesting a potential role in targeted cancer therapies.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate that it has favorable oral bioavailability and a relatively long half-life, making it suitable for further preclinical development. However, challenges such as metabolic stability and potential toxicity in higher doses remain to be addressed in future studies.

In conclusion, 2,6-Dimethoxy-4-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride (CAS: 1240569-10-1) represents a versatile compound with significant potential in both antimicrobial and anticancer applications. Ongoing research aims to optimize its pharmacological properties and explore its therapeutic potential in more complex biological systems. The findings so far underscore the importance of continued investigation into this promising molecule.

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